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Application of Potassium Rhodizonate in
Gunshot Residue Analysis
Introduction and Application Notes

The Sodium Rhodizonate Test is a widely used chromophoric, or color-producing, chemical test

in forensic science for the detection of lead and barium, which are common components of

gunshot residue (GSR).[1][2][3][4] When a firearm is discharged, a cloud of residue is expelled,

which can be deposited on the shooter's hands, the victim's clothing, or other surfaces in close

proximity.[5] The analysis of this residue can provide crucial information for determining

muzzle-to-target distance and identifying bullet holes.[1][6][7]

The test is based on the reaction of sodium rhodizonate with lead and other heavy metals to

form colored complexes.[8][9] Specifically, in the presence of lead, sodium rhodizonate

produces a pink-reddish or scarlet color at a pH of 2.8, which then turns into a blue-violet color

upon the addition of a dilute hydrochloric acid solution.[7][8] This two-step color change

provides a high degree of specificity for lead.[6] Barium forms a red-brown complex with

sodium rhodizonate, a reaction that is independent of pH.[8][9]

Due to potential chemical interference, the Sodium Rhodizonate Test is typically performed

after other colorimetric tests, such as the Modified Griess Test (for nitrites) and the

Dithiooxamide Test (for copper).[1][10] While the test is a valuable presumptive tool due to its

simplicity, low cost, and rapid results, it is not entirely specific to GSR, as lead and barium can
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be found in other environmental sources.[5][9][11] Therefore, positive results are often

considered indicative and may be confirmed with more sophisticated instrumental techniques

like Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX).[2]

[9]

Quantitative Data Summary

The following table summarizes the key reagents, their concentrations, and the expected

colorimetric changes in the Sodium Rhodizonate Test for gunshot residue analysis.
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Reagent
Concentration/P

reparation
Purpose

Positive Result

(Color)
Target Analyte

Sodium

Rhodizonate

Solution

Saturated

solution in

distilled/deionize

d water.[6][7]

(e.g., 0.2g in

100mL water[3])

Primary

colorimetric

reagent

Orange (reagent

color),

Pink/Scarlet[7][8]

[12]

Lead, Barium,

other heavy

metals

Buffer Solution

(Tartrate Buffer)

1.9g sodium

bitartrate and

1.5g tartaric acid

in 100mL of

deionized water.

[6]

Establishes a pH

of 2.8 for lead

specificity.[7]

Pink color

develops or

intensifies.[7]

Lead

Hydrochloric Acid

(HCl)

5% solution (5mL

concentrated HCl

in 95mL water).

[2][6]

Confirmatory

step for lead.[7]

Pink color fades,

leaving a blue-

violet color.[7]

Lead

Acetic Acid

15% solution

(15mL glacial

acetic acid in

85mL water).[6]

Used to moisten

filter paper for

residue transfer.

[6]

N/A N/A

Ammonia

Solution

Dilute solution.

[13]

Used in an

alternative

procedure to

detect barium

after lead.

Removes purple

from lead,

reveals

red/brown for

barium.[13]

Barium

Experimental Protocols

Two primary protocols are used for the Sodium Rhodizonate Test: direct testing on the

evidence and an indirect transfer method using filter paper.

Protocol 1: Direct Application Method
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This method is suitable for non-porous surfaces or when a direct test is preferred.

Visual Examination: Carefully examine the item for any visible signs of gunshot residue.[6]

Reagent Application:

Spray the questioned area with a saturated solution of sodium rhodizonate in distilled

water.[7]

Next, spray the same area with the pH 2.8 tartrate buffer solution. Observe for the

formation of a pink or scarlet color, which is indicative of lead or other heavy metals.[7]

Finally, spray the area with a 5% hydrochloric acid solution.[7]

Interpretation of Results: If the pink color fades and a blue-violet color appears and persists,

it is a positive and specific test for the presence of lead.[7]

Documentation: Photograph all results immediately, as the colors can be unstable.[2]

Protocol 2: Indirect Transfer Method (Bashinski Transfer)

This method is commonly used for clothing and other porous surfaces to lift the residue for

testing.

Preparation: Uniformly dampen a piece of clean, white filter paper with a 15% acetic acid

solution.[6]

Residue Transfer: Place the moistened filter paper over the suspected bullet hole or residue

pattern.[6] Place a second, dry piece of filter paper on top and apply firm, even pressure for

approximately 5 seconds. A hot iron may also be used to apply heat and pressure.[6]

Color Development:

Remove the filter paper that was in contact with the evidence.

Spray the test side of the filter paper with the saturated sodium rhodizonate solution.[6]
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Spray the same area with the pH 2.8 tartrate buffer solution and observe for a pink color.

[7]

Spray the area with the 5% hydrochloric acid solution.[6]

Interpretation of Results: A color change from pink to blue-violet confirms the presence of

lead.[7] The distribution and density of the colored spots can be used to estimate the muzzle-

to-target distance.[1]

Documentation: Photograph the filter paper to preserve the results.

Visualizations

The following diagrams illustrate the experimental workflow and the chemical logic of the

Sodium Rhodizonate Test.

Experimental Workflow: Sodium Rhodizonate Test

Start:
Questioned Sample (e.g., Clothing)

Spray with
Saturated Sodium

Rhodizonate Solution

Spray with
pH 2.8 Buffer Solution

(Tartaric Acid/Bitartrate)

Observe for
Pink/Scarlet Color

Spray with
5% Hydrochloric

Acid (HCl)

Pink color present

Negative for Lead

No pink color

Observe Color Change

Positive for Lead:
Blue-Violet Color

Pink -> Blue-Violet Pink fades completely

Click to download full resolution via product page
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Caption: Workflow diagram for the Sodium Rhodizonate Test for lead in GSR.

Chemical Logic of the Rhodizonate Test

Gunshot Residue (GSR)
contains Lead (Pb²⁺), Barium (Ba²⁺),

and other metals

Initial Reaction
(Neutral to slightly acidic)

Sodium Rhodizonate
Reagent

Formation of Colored Complexes:
- Lead Rhodizonate (Pink/Red)

- Barium Rhodizonate (Red/Brown)
- Other Metal Complexes

Addition of HCl (pH < 2.8)

Lead Specificity:
- Most metal rhodizonate

  complexes become colorless.
- Lead Rhodizonate turns

  Blue-Violet.

Barium complex remains
Red-Brown (pH independent)

Click to download full resolution via product page

Caption: Logical diagram of the Sodium Rhodizonate Test's chemical specificity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Module 12 :: Sodium Rhodizonate Test [archive.gfjc.fiu.edu]

2. embj.org [embj.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b081583?utm_src=pdf-body-img
https://www.benchchem.com/product/b081583?utm_src=pdf-custom-synthesis
https://archive.gfjc.fiu.edu/firearms/module12/fir_m12_t05_03_j.htm
https://www.embj.org/home/article/download/53/49/96
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. osti.gov [osti.gov]

4. researchgate.net [researchgate.net]

5. juniperpublishers.com [juniperpublishers.com]

6. isp.idaho.gov [isp.idaho.gov]

7. Archived | Firearms Examiner Training | Sodium Rhodizonate Test | National Institute of
Justice [nij.ojp.gov]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. Archived | Firearms Examiner Training | Chemical Testing | National Institute of Justice
[nij.ojp.gov]

11. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

12. enfsi.eu [enfsi.eu]

13. bhu.ac.in [bhu.ac.in]

To cite this document: BenchChem. ["application of potassium rhodizonate in gunshot
residue analysis"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081583#application-of-potassium-rhodizonate-in-
gunshot-residue-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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